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Get Quote

This technical support center provides troubleshooting guidance and frequently asked

questions for the HQ005 electric quarter-turn actuator. It is intended for engineers, technicians,

and maintenance professionals responsible for installing, operating, and maintaining this

equipment.

Frequently Asked Questions (FAQs)
Q1: What is the HQ005 electric actuator? The HQ005 is a compact, quarter-turn electric

actuator designed for small-sized rotary valves, such as ball valves, butterfly valves, and plug

valves.[1][2] It features a high-torque brushless DC motor and is housed in a robust, lightweight

aluminum die-cast body.[2][3]

Q2: What are the key features of the HQ005 actuator? Key features of the HQ005 include a

multi-voltage design, a visual position indicator with LED lamps, a manual override handwheel,

four limit switches, and an IP67 weatherproof enclosure.[3][4][5] It also has an anti-

condensation heater and an electronic torque limiter.[5]

Q3: What is the torque output of the HQ005? The HQ005 has a maximum torque output of 50

Nm.[1][2]
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Q4: What power supplies are compatible with the HQ005? The HQ005 is a multi-voltage

actuator and can operate on 85-265V AC single phase, 50/60Hz, or 24V AC/DC.[1][2]

Q5: Is manual operation of the actuator possible? Yes, the HQ005 is equipped with a

declutchable manual override handwheel for emergency operation or when power is

unavailable.[3]

Troubleshooting Guide
This guide addresses common issues that may arise during the operation of the HQ005 electric

actuator.

Issue 1: Actuator is unresponsive to the control signal.

Question: Why is my HQ005 actuator not responding to the open/close signal?

Answer: An unresponsive actuator can be due to several factors. First, verify that the power

supply matches the actuator's voltage requirements (85-265V AC or 24V AC/DC) and is

continuously applied.[6][7] The HQ series actuators are designed for continuous power.[6]

Check for any loose wiring or faulty connections at the terminal block. Ensure that the control

signal is a continuous voltage signal, not a pulse.[6][7] Finally, confirm that the internal torque

limiter has not been tripped due to an obstruction in the valve.

Issue 2: Actuator does not complete the full 90-degree rotation.

Question: The actuator stops before fully opening or closing the valve. What could be the

cause?

Answer: Incomplete rotation is often due to incorrectly set limit switches or a mechanical

obstruction. The HQ005 is equipped with internal cams that strike micro-switches to stop the

motor at the desired position.[6][7] These may need adjustment. Refer to the actuator's

manual for the limit switch setting procedure. Also, inspect the valve for any foreign objects

or high friction that could be preventing full movement and tripping the electronic torque

limiter.

Issue 3: The visual position indicator (beacon) is not working or shows an incorrect position.
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Question: The top-mounted beacon indicator on my HQ005 is not lighting up or is showing

the wrong valve position. How can I fix this?

Answer: The beacon style visual position indicator and the color LED lights provide user-

friendly status feedback.[6] If the indicator is not functioning, first check the power supply to

the actuator. If the actuator is operating correctly but the indicator is faulty, the internal wiring

to the indicator may be loose or the indicator component itself may have failed. If the position

shown is incorrect, the indicator may need to be recalibrated after setting the limit switches.

Technical Data
HQ005 Specifications

Specification Value

Maximum Torque Output 50 Nm[1][2]

Operating Time (0-90°) 13 seconds[1][2]

Power Supply 85-265V AC 1ph, 50/60Hz or 24V AC/DC[1][2]

Motor Type Brushless DC (BLDC) motor[1][3]

Enclosure Rating IP67 Weatherproof[1][3]

Ambient Temperature Range -20°C to +70°C[1][2]

Mounting Base ISO 5211: F03, F05, F07[1]

Weight 2.6 kg[2]

Experimental Protocols (Standard Operating
Procedures)
Procedure 1: Manual Override Operation

Ensure the main power supply to the actuator is turned off for safety.

Locate the declutchable manual override handwheel on the actuator.[3]
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Engage the manual override by following the manufacturer's specific instructions for

declutching the motor. This may involve pushing a button or pulling a lever.

Turn the handwheel in the desired direction (clockwise for close, counter-clockwise for open,

or as indicated on the actuator).

Once the valve is in the desired position, re-engage the motor by disengaging the manual

override mechanism.

Restore power to the actuator for normal operation.

Procedure 2: Basic Electrical Fault Diagnosis

Safety First: Disconnect all power to the actuator before performing any electrical checks.

Visual Inspection: Open the actuator cover and visually inspect for any signs of damage,

such as burnt components, loose wires, or water ingress.

Power Supply Check: Use a multimeter to verify that the incoming voltage at the actuator's

terminal block is within the specified range (85-265V AC or 24V AC/DC).

Control Signal Check: Verify that the control signal is present at the appropriate terminals

when an open or close command is given.

Limit Switch Continuity: Use a multimeter in continuity mode to check the operation of the

open and close limit switches. The switches should change state when the actuator reaches

the fully open and fully closed positions.

Diagrams
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Caption: Troubleshooting flowchart for an unresponsive HQ005 actuator.
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Caption: On-Off operational workflow of the HQ005 electric actuator.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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